(E)-N-(3-methyl-1-(4-oxo-4,5,6,7-tetrahydro-3H-cyclopenta[d]pyrimidin-2-yl)-1H-pyrazol-5-yl)-3-(4-nitrophenyl)acrylamide

• IUPAC Name: (E)-N-[5-methyl-2-(4-oxo-3,5,6,7-tetrahydrocyclopenta[d]pyrimidin-2-yl)pyrazol-3-yl]-3-(4-nitrophenyl)prop-2-enamide
• InChI: InChI=1S/C20H18N6O4/c1-12-11-17(22-18(27)10-7-13-5-8-14(9-6-13)26(29)30)25(24-12)20-21-16-4-2-3-15(16)19(28)23-20/h5-11H,2-4H2,1H3,(H,22,27)(H,21,23,28)/b10-7+
• InChI Key: GKJRLZYJTAPEHM-JXMROGBWSA-N
• Canonical SMILES: CC1=NN(C(=C1)NC(=O)C=CC2=CC=C(C=C2)[N+](=O)[O-])C3=NC4=C(CCC4)C(=O)N3
• Isomeric SMILES: CC1=NN(C(=C1)NC(=O)/C=C/C2=CC=C(C=C2)[N+](=O)[O-])C3=NC4=C(CCC4)C(=O)N3
• Molecular Formula: C20H18N6O4
• Molecular Weight: 406.4 g/mol

Description

(E)-N-(3-methyl-1-(4-oxo-4,5,6,7-tetrahydro-3H-cyclopenta[d]pyrimidin-2-yl)-1H-pyrazol-5-yl)-3-(4-nitrophenyl)acrylamide is a useful research compound. Its molecular formula is C20H18N6O4 and its molecular weight is 406.402. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Catalysis

Studies have focused on the development of synthetic pathways for compounds containing pyrimidine and pyrazole scaffolds, given their relevance in medicinal chemistry and pharmaceutical applications. One approach to synthesizing these compounds involves using hybrid catalysts that facilitate multicomponent reactions, providing efficient routes to complex heterocycles with broad synthetic and biological applicability (Parmar, Vala, & Patel, 2023). Additionally, research into the chemistry of acrylamide derivatives, including their coordination chemistry with various metals, has highlighted the versatility of these compounds as ligands and their potential roles in biological systems (Girma, Lorenz, Blaurock, & Edelmann, 2005).

Medicinal Chemistry Applications

The pyrazole and pyrimidine motifs are prevalent in drug discovery, with numerous compounds displaying a range of biological activities including anticancer, anti-inflammatory, and antimicrobial effects. For instance, derivatives of pyrazole integrated with pyrimidine have been reviewed for their antimicrobial potency, indicating the potential for developing new antimicrobial agents based on these structures (Trivedi, Joshi, & Patel, 2022). Moreover, the design and synthesis of p38α MAP kinase inhibitors, which play a role in proinflammatory cytokine release, have been explored using imidazole and pyrimidine scaffolds, highlighting the therapeutic potential of these compounds (Scior, Domeyer, Cuanalo-Contreras, & Laufer, 2011).

Advanced Materials and Sensors

The development of acrylamide-based microgels and their hybrids has garnered interest due to their responsive behavior and chemical stability. These materials have applications in nanotechnology, drug delivery, sensing, and catalysis, demonstrating the multifunctionality of acrylamide derivatives in materials science (Begum, Farooqi, Ahmed, Sharif, Wu, & Irfan, 2019).